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Compound of Interest

Compound Name: 3-(Butylamino)propionitrile

Cat. No.: B1266221

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the analytical methodologies
for the structural elucidation, purity assessment, and impurity profiling of 3-
(butylamino)propionitrile, a key intermediate in various chemical syntheses. Detailed
protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass
Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-
Transform Infrared (FTIR) Spectroscopy are presented. The information is intended to guide
researchers and quality control analysts in developing robust analytical strategies for
characterizing this compound.

Physicochemical Properties

3-(butylamino)propionitrile is a chemical compound with the molecular formula C7H14N2.[1]
[2][3] A summary of its key properties is provided in the table below.
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Property Value Reference
CAS Number 693-51-6 [3]
Molecular Formula C7H14N2 [1]12]
Molecular Weight 126.20 g/mol [3]
InChikey FPGVMJIDQNJEAJIM- (3]
UHFFFAOYSA-N

SMILES CCCCNCCC#N [1][3]
Predicted logP 1.290 [3]

Analytical Characterization Workflow

A systematic approach is crucial for the complete characterization of 3-
(butylamino)propionitrile. The following workflow outlines the logical sequence of analytical
techniques to confirm identity, assess purity, and identify potential impurities.
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Analytical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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